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Compound of Interest

Compound Name: Albaconazole-d3

Cat. No.: B564738 Get Quote

Introduction Albaconazole is a novel, broad-spectrum oral triazole antifungal agent developed

for treating various fungal infections[1]. Like many pharmaceuticals, it is metabolized in the

body, and understanding the concentration of the parent drug and its metabolites is crucial for

pharmacokinetic studies, dose optimization, and assessing drug safety and efficacy. The

primary metabolite identified in human studies is 6-hydroxyalbaconazole[2]. This document

provides a detailed protocol for the simultaneous quantification of albaconazole and 6-

hydroxyalbaconazole in human plasma using Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique[3][4].

Principle The method involves the extraction of albaconazole and its metabolite, 6-

hydroxyalbaconazole, from a plasma matrix, followed by chromatographic separation and

quantification using tandem mass spectrometry. An internal standard (IS), such as

albaconazole-d5, is used to ensure accuracy and precision throughout the sample preparation

and analysis process[2]. The analytes are separated on a reverse-phase C18 column and

detected by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring

(MRM) mode, which provides high selectivity and sensitivity for quantitative analysis.

Metabolic Pathway of Albaconazole
Although a comprehensive metabolic map for albaconazole is not publicly detailed, its

metabolism is known to involve hepatic cytochrome P450 (CYP450) enzymes, a common

pathway for azole antifungals. The primary biotransformation is the hydroxylation of the parent

compound to form 6-hydroxyalbaconazole.
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1. Plasma Sample Collection

2. Sample Pre-treatment
(Thawing & Vortexing)

3. Addition of Internal Standard
(Albaconazole-d5)

4. Protein Precipitation
(e.g., with Acetonitrile)

5. Centrifugation & Supernatant Transfer

6. LC-MS/MS Analysis

7. Data Acquisition (MRM Mode)

8. Chromatogram Integration

9. Concentration Calculation

10. Data Review & Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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